Cas no 1976-27-8 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt)

1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt, is a zwitterionic surfactant characterized by its unique amphiphilic structure. The compound combines a quaternary ammonium group with a carboxylate moiety and a long hydrophobic chain, enabling excellent emulsifying and solubilizing properties. Its zwitterionic nature ensures compatibility with a wide pH range and high electrolyte tolerance, making it suitable for formulations requiring stability under harsh conditions. The molecule’s balanced hydrophilic-lipophilic properties enhance its utility in personal care, detergents, and industrial applications where mildness and performance are critical. Its structure also contributes to low irritation potential, making it ideal for sensitive formulations.

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt structure

1976-27-8 structure

Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt

CAS No:1976-27-8

MF:C₂₅H₄₉NO₄

MW:427.660868406296

CID:118254

PubChem ID:6426855

Update Time:2025-06-07

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt Chemical and Physical Properties

Names and Identifiers

- 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt
- 3-octadecanoyloxy-4-(trimethylazaniumyl)butanoate
- 3-octadecanoyloxy-4-trimethylazaniumylbutanoate
- O-octadecanoyl-L-carnitine
- Stearoyl Carnitine
- Acylcarnitine C18:0
- L-Stearoylcarnitine
- octadecanoylcarnitine
- O-octadecanoylcarnitine
- Stearoyl-L-carnitine
- 3-(octadecanoyloxy)-4-(trimethylazaniumyl)butanoate
- FNPHNLNTJNMAEE-UHFFFAOYSA-N
- O-stearoylcarnitine
- 3-(Stearoyloxy)-4-(trimethylammonio)butanoate
- O-Octadecanoyl-DL-carnitine
- 3-(octadecanoyloxy)-4-(trimethylammonio)butanoate
- FT-0674651
- DTXSID70423787
- 1976-27-8
- CHEBI:73074
- CHEMBL3392056
- starbld0004351
- LMFA07070051
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt
- SCHEMBL188358
- 3-stearoyloxy-4-(trimethylammonio)butyrate
- AC(18:0)
- Q27140281
- Inchi： 1S/C25H49NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h23H,5-22H2,1-4H3
- InChI Key： FNPHNLNTJNMAEE-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

Exact Mass: 427.36600
Monoisotopic Mass: 427.36615904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 21
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.8
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 66.43000
LogP: 5.00590

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AB07276-250mg	1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctadecyl)oxy]-, inner salt	1976-27-8		250mg	$539.00	2024-04-20

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